Cas no 58384-42-2 ( )

• Product Name: &nbsp
• CAS No: 58384-42-2
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 948437
• PubChem ID: 294821
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(butoxymethyl)-4,4-dimethyl-1,3-oxazolidine
• 3-butoxymethyl-4,4-dimethyl-oxazolidine
• AC1L6MR1
• NSC163870
• NSC-163870
• DTXSID90304004
• 58384-42-2
•  

• Inchi： 1S/C10H21NO2/c1-4-5-6-12-8-11-9-13-7-10(11,2)3/h4-9H2,1-3H3
• InChI Key： HETOGKVPNVAPLZ-UHFFFAOYSA-N
• SMILES： O1CN(COCCCC)C(C)(C)C1

Computed Properties

• Exact Mass: 187.15733
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7
• LogP: 1.76680